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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount for laboratory safety and environmental protection.

This guide provides essential safety and logistical information for the proper disposal of 5-
Fluoropiperidin-3-ol, a fluorinated piperidine derivative.

I. Understanding the Hazards
While specific toxicological data for 5-Fluoropiperidin-3-ol is not readily available, its structure

as a fluorinated heterocyclic amine suggests that it should be handled as a hazardous

substance. The parent compound, piperidine, is classified as a flammable liquid that is toxic in

contact with skin and if inhaled, and causes severe skin burns and eye damage.[1][2][3][4]

Therefore, it is crucial to assume that 5-Fluoropiperidin-3-ol may exhibit similar hazardous

properties.

II. Quantitative Data
Due to the limited availability of specific data for 5-Fluoropiperidin-3-ol, the following table

includes information for the closely related compound, 3-Hydroxypiperidine, to provide an

estimate of its physical and toxicological properties. It is important to handle 5-
Fluoropiperidin-3-ol with the assumption that its hazard profile is at least comparable to, and

potentially greater than, that of 3-Hydroxypiperidine due to the presence of the fluorine atom.
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Property
Value (for 3-
Hydroxypiperidine)

Data Source

Chemical Formula C5H11NO PubChem

Molecular Weight 101.15 g/mol PubChem

Appearance Not Available -

Boiling Point Not Available -

Melting Point Not Available -

GHS Hazard Class
Skin Corrosion/Irritation

Category 1B
ECHA C&L Inventory

Hazard Statements
H314: Causes severe skin

burns and eye damage
ECHA C&L Inventory

Note: The data presented above is for 3-Hydroxypiperidine (CAS No. 6859-99-0) and should be

used as a surrogate for safety planning in the absence of specific data for 5-Fluoropiperidin-3-
ol.[5][6] For stereoisomers of 5-Fluoropiperidin-3-ol, the molecular formula is C5H10FNO and

the molecular weight is 119.14 g/mol .[7]

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 5-Fluoropiperidin-
3-ol waste.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times when handling the waste, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles and a face shield

A lab coat

2. Waste Segregation:
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**Crucially, all waste containing 5-Fluoropiperidin-3-ol must be segregated as halogenated

organic waste.

Do not mix this waste with non-halogenated organic waste, as this can complicate and

increase the cost of disposal.

Use a dedicated, clearly labeled waste container for 5-Fluoropiperidin-3-ol and its

contaminated materials.

3. Waste Collection and Storage:

Collect all waste, including neat compound, solutions, and contaminated materials (e.g.,

pipette tips, gloves, absorbent paper), in a compatible and properly sealed container.

The container should be made of a material that is resistant to organic amines and

fluorinated compounds (e.g., high-density polyethylene - HDPE).

The container must be clearly labeled with "Hazardous Waste," the chemical name "5-
Fluoropiperidin-3-ol," and the appropriate hazard pictograms (e.g., corrosive, toxic).

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents and acids.

4. Disposal Procedure:

Do not attempt to neutralize or treat the waste in the laboratory unless you are specifically

trained and equipped to do so.

The primary method for the disposal of fluorinated organic compounds is high-temperature

incineration in a specialized hazardous waste incinerator. This process ensures the complete

destruction of the compound.

Arrange for the collection of the hazardous waste by a licensed and certified environmental

waste management company.

Provide the waste management company with a detailed inventory of the waste, including

the Safety Data Sheet (SDS) for 5-Fluoropiperidin-3-ol if available, or for a closely related
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compound if not.

IV. Experimental Workflow for Disposal
The logical flow for the proper disposal of 5-Fluoropiperidin-3-ol is outlined in the diagram

below.

Disposal Workflow for 5-Fluoropiperidin-3-ol

Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Segregate Waste as
'Halogenated Organic Waste'

Step 3: Collect in a Labeled,
Compatible Waste Container

Step 4: Store Securely in a
Designated Area

Step 5: Arrange for Pickup by a
Licensed Waste Disposal Service

Step 6: Transport to a Hazardous
Waste Incineration Facility

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of 5-Fluoropiperidin-3-ol.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 5-Fluoropiperidin-3-ol, thereby fostering a secure

research environment and maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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